N-[2-(2-Chloro-1,3-thiazol-5-yl)ethyl]prop-2-enamide

• IUPAC Name: N-[2-(2-chloro-1,3-thiazol-5-yl)ethyl]prop-2-enamide
• InChI: InChI=1S/C8H9ClN2OS/c1-2-7(12)10-4-3-6-5-11-8(9)13-6/h2,5H,1,3-4H2,(H,10,12)
• InChI Key: TUBHJHHMBGDYKF-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCCC1=CN=C(S1)Cl
• Molecular Formula: C8H9ClN2OS
• Molecular Weight: 216.69 g/mol

Description

The compound is a derivative of thiazole, which is a heterocyclic compound. Thiazoles are known for their diverse biological activities.

Molecular Structure Analysis

The molecular structure of thiazole derivatives can be analyzed using various spectroscopic techniques such as 1H-NMR, 13C-NMR, and IR.

Chemical Reactions Analysis

Thiazole derivatives can undergo various chemical reactions, but the specific reactions would depend on the functional groups present in the compound.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, purity, and molecular weight can be determined using various analytical techniques.

Mechanism of Action

The mechanism of action of thiazole derivatives can vary widely depending on their structure and the target they interact with. Some thiazole derivatives have shown significant analgesic and anti-inflammatory activities.

Safety and Hazards

Safety and hazards associated with thiazole derivatives would depend on the specific compound. Some thiazole compounds are classified as Acute Tox. 4 Oral - Eye Dam. 1 - Skin Irrit. 2 - STOT SE 3.

Future Directions

Thiazole derivatives are a promising class of compounds with diverse biological activities. Future research could focus on synthesizing new derivatives and studying their biological activities.